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Compound of Interest

Compound Name: Fmoc-Tyr-OtBu

Cat. No.: B2620963 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a commitment to safety and environmental stewardship. The proper

disposal of chemical reagents, such as Fmoc-Tyr(OtBu)-OH (N-α-Fmoc-O-tert-butyl-L-

tyrosine), is a critical component of laboratory best practices. This guide provides a

comprehensive, step-by-step procedure for the safe and compliant disposal of Fmoc-

Tyr(OtBu)-OH, ensuring the protection of laboratory personnel and the surrounding

environment.

Hazard Profile and Safety Precautions
Fmoc-Tyr(OtBu)-OH is a white to off-white crystalline powder commonly used in solid-phase

peptide synthesis.[1][2] While not classified as acutely toxic, it is a combustible solid that can

cause skin, eye, and respiratory irritation.[2][3] Therefore, it must be handled with appropriate

care and disposed of as chemical waste in accordance with institutional and local regulations.

[3]

Before initiating any disposal procedures, it is imperative to wear the appropriate Personal

Protective Equipment (PPE) to minimize exposure.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[3]

Hand Protection
Chemical-resistant gloves, such as nitrile

gloves.[3]

Body Protection A laboratory coat or chemical-resistant apron.[3]

Respiratory Protection
A NIOSH-approved respirator (e.g., N95) if there

is a risk of generating dust.[3][4]

Quantitative Data Summary
Property Value

Chemical Formula C28H29NO5[5]

Molecular Weight 459.5 g/mol [5]

Appearance White to off-white solid/crystalline powder[1]

Melting Point 150-156 °C[1][4]

Solubility
Insoluble in water; soluble in ethyl acetate,

methanol, and DMF.[1]

Storage Temperature 2-8°C[1]

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of Fmoc-Tyr(OtBu)-OH is to treat it as a hazardous

chemical waste. It should never be disposed of down the drain or in regular solid waste

streams.[3]

Waste Collection:

All solid waste containing Fmoc-Tyr(OtBu)-OH, including residual powder, empty

containers, and contaminated consumables (e.g., weigh boats, spatulas), must be

collected in a designated hazardous waste container.[2][3]
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Container Requirements:

The waste container must be chemically compatible with the compound, such as high-

density polyethylene (HDPE).[3]

It must have a secure, tightly sealed lid to prevent spills and the release of dust.[3]

Labeling:

The waste container must be clearly labeled with the following information:

The words "Hazardous Waste".

The full chemical name: "Fmoc-Tyr(tBu)-OH".[3]

The associated hazards (e.g., "Irritant," "Combustible Solid").

The date of accumulation.

Storage:

The sealed and labeled waste container should be stored in a designated hazardous

waste accumulation area within the laboratory.[3]

This area should be cool, dry, and away from sources of ignition.[5] The recommended

storage temperature for the pure chemical is between 2-8°C.[3]

Final Disposal:

Arrange for the collection and final disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[3] Waste disposal must be in accordance with all federal, state, and

local environmental control regulations.[5][6]

Disposal of Contaminated Materials
Spills: For small spills, use appropriate tools to place the spilled material into a convenient

waste disposal container.[1][5] For large spills, use a shovel for the same purpose.[1][5]
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Avoid generating dust during cleanup.[1]

Personal Protective Equipment (PPE): Used gloves, lab coats, and other contaminated

materials should be placed in a sealed bag or container and disposed of as hazardous

waste.[2]

Experimental Workflow for Disposal
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Preparation

Waste Collection & Segregation

Container Management

Interim Storage

Final Disposal

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Collect solid Fmoc-Tyr-OtBu waste,
empty containers, and contaminated items.

Begin Disposal

Place into a designated, compatible
(e.g., HDPE) hazardous waste container.

Securely seal the container lid.

Label container with:
'Hazardous Waste', Chemical Name, Hazards, Date

Store in a designated, cool, dry
hazardous waste accumulation area.

Contact Institutional EHS or
licensed waste contractor for pickup.

Maintain disposal records
as per institutional policy.

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-Tyr(OtBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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